Cas no 352351-56-5 (Carbamic acid, (6-aminohexyl)-, 9H-fluoren-9-ylmethyl ester,monohydrobromide)

• Product Name: Carbamic acid, (6-aminohexyl)-, 9H-fluoren-9-ylmethyl ester,monohydrobromide
• CAS No: 352351-56-5
• MF: C₂₁H₂₇BrN₂O₂
• MW: 419.355284929276
• CID: 853242
• PubChem ID: 57651000
• Update Time: 2025-06-14

Carbamic acid, (6-aminohexyl)-, 9H-fluoren-9-ylmethyl ester,monohydrobromide Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (6-aminohexyl)-, 9H-fluoren-9-ylmethyl ester, monohydrobromide
• 9H-fluoren-9-ylmethyl N-(6-aminohexyl)carbamate,hydrobromide
• N-Fmoc-1,6-hexanediamine hydrobromide
• (9H-Fluoren-9-yl)methyl (6-aminohexyl)carbamate hydrobromide
• (9H-Fluoren-9-yl)methyl (6-aminohexyl)carbamate--hydrogen bromide (1/1)
• 352351-56-5
• 9H-FLUOREN-9-YLMETHYL N-(6-AMINOHEXYL)CARBAMATE HYDROBROMIDE
• DTXSID80583806
• G67184
• 9H-fluoren-9-ylmethyl N-(6-aminohexyl)carbamate;hydrobromide
• N-Fmoc-1,6-hexanediamine hydrobromide, >=98.0% (AT)
• SCHEMBL1045333
• Carbamic acid, (6-aminohexyl)-, 9H-fluoren-9-ylmethyl ester,monohydrobromide

• MDL： MFCD01863042
• Inchi： 1S/C21H26N2O2.BrH/c22-13-7-1-2-8-14-23-21(24)25-15-20-18-11-5-3-9-16(18)17-10-4-6-12-19(17)20;/h3-6,9-12,20H,1-2,7-8,13-15,22H2,(H,23,24);1H
• InChI Key： QSBKKENLOBODIG-UHFFFAOYSA-N
• SMILES： Br.O(C(NCCCCCCN)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 418.12559g/mol
• Monoisotopic Mass: 418.12559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 393
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Melting Point: ~153 °C (dec.)

Carbamic acid, (6-aminohexyl)-, 9H-fluoren-9-ylmethyl ester,monohydrobromide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Carbamic acid, (6-aminohexyl)-, 9H-fluoren-9-ylmethyl ester,monohydrobromide

Comprehensive Overview of Carbamic acid, (6-aminohexyl)-, 9H-fluoren-9-ylmethyl ester, monohydrobromide (CAS No. 352351-56-5)

Carbamic acid, (6-aminohexyl)-, 9H-fluoren-9-ylmethyl ester, monohydrobromide (CAS No. 352351-56-5) is a specialized organic compound widely utilized in peptide synthesis and biochemical research. This compound, often referred to as Fmoc-6-aminohexylcarbamic acid monohydrobromide, plays a critical role in solid-phase peptide synthesis (SPPS) due to its ability to protect amino groups during chemical reactions. Researchers and pharmaceutical developers frequently search for this compound to understand its applications in drug discovery, bioconjugation, and material science.

The Fmoc (9H-fluoren-9-ylmethyloxycarbonyl) group in this molecule is a cornerstone of modern peptide chemistry. Its popularity stems from its stability under basic conditions and ease of removal under mild acidic conditions, making it ideal for stepwise peptide assembly. With the growing interest in peptide-based therapeutics and targeted drug delivery systems, the demand for high-purity Carbamic acid, (6-aminohexyl)-, 9H-fluoren-9-ylmethyl ester, monohydrobromide has surged. This compound is particularly valuable in the synthesis of linker molecules and spacer arms for bioconjugation strategies.

One of the key advantages of CAS No. 352351-56-5 is its solubility in common organic solvents like dimethylformamide (DMF) and dichloromethane (DCM), which are frequently used in peptide synthesis. This property ensures efficient coupling reactions during SPPS, reducing side reactions and improving yield. Recent advancements in automated peptide synthesizers have further highlighted the importance of reliable protecting groups like Fmoc-6-aminohexylcarbamic acid, as they enable the production of complex peptides with high precision.

In addition to its role in peptide synthesis, Carbamic acid, (6-aminohexyl)-, 9H-fluoren-9-ylmethyl ester, monohydrobromide is also explored in nanotechnology and biomaterials engineering. Researchers are investigating its potential in creating functionalized surfaces for biosensors and drug-eluting implants. The 6-aminohexyl spacer in this compound provides flexibility and distance between conjugated molecules, which is crucial for maintaining biological activity in hybrid systems.

Quality control and storage conditions are critical for maintaining the integrity of CAS No. 352351-56-5. The compound should be stored in a cool, dry environment, protected from light and moisture to prevent degradation. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structure, ensuring reproducibility in research applications.

As the field of precision medicine expands, the demand for customized peptides and biomolecules is expected to grow. Carbamic acid, (6-aminohexyl)-, 9H-fluoren-9-ylmethyl ester, monohydrobromide will continue to be a vital tool for scientists developing next-generation therapeutics. Its versatility and reliability make it a staple in laboratories focused on biochemical innovation and pharmaceutical development.